Cas no 2171355-54-5 (4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidooxolane-3-carboxylic acid)

• Product Name: 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidooxolane-3-carboxylic acid
• CAS No: 2171355-54-5
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6290292
• PubChem ID: 165963700
• Update Time: 2025-06-26

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidooxolane-3-carboxylic acid
• 4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylhexanamido]oxolane-3-carboxylic acid
• EN300-1581113
• 2171355-54-5

• Inchi： 1S/C27H32N2O6/c1-3-8-17(13-25(30)29(2)24-16-34-14-23(24)26(31)32)28-27(33)35-15-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,17,22-24H,3,8,13-16H2,1-2H3,(H,28,33)(H,31,32)/t17-,23?,24?/m0/s1
• InChI Key： HQJQTTBHIPCQQH-XWFFHEKESA-N
• SMILES： O1CC(C(=O)O)C(C1)N(C)C(C[C@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidooxolane-3-carboxylic acid

Recent Advances in the Study of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidooxolane-3-carboxylic acid (CAS: 2171355-54-5)

The compound 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidooxolane-3-carboxylic acid (CAS: 2171355-54-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group and a tetrahydrofuran (oxolane) ring, is being investigated for its potential applications in peptide synthesis and drug development. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild acidic conditions, making this compound particularly valuable for the production of complex peptides and peptidomimetics.

Recent studies have focused on optimizing the synthesis and purification processes for this compound to enhance its yield and purity, which are critical for its application in high-throughput peptide synthesis. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and ultra-performance liquid chromatography (UPLC), have been employed to achieve these goals. Additionally, researchers have explored the compound's reactivity and compatibility with various coupling reagents, which are essential for its integration into automated peptide synthesizers. These efforts aim to streamline the production of peptide-based therapeutics, including those targeting cancer, infectious diseases, and metabolic disorders.

One of the most promising aspects of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidooxolane-3-carboxylic acid is its potential role in the development of novel protease inhibitors. Proteases are enzymes that play critical roles in numerous physiological and pathological processes, making them attractive targets for drug discovery. Preliminary in vitro studies have demonstrated that derivatives of this compound exhibit inhibitory activity against specific proteases, suggesting its utility in designing next-generation therapeutics. Further structural modifications are being explored to enhance its selectivity and potency, with the goal of minimizing off-target effects and improving pharmacokinetic properties.

In addition to its applications in peptide synthesis and protease inhibition, this compound is also being investigated for its potential use in bioconjugation strategies. The Fmoc group can serve as a versatile handle for attaching various functional moieties, such as fluorescent dyes, affinity tags, or drug molecules, to peptides or proteins. This capability is particularly valuable for the development of targeted drug delivery systems and diagnostic tools. Recent advancements in click chemistry and other bioorthogonal reactions have further expanded the utility of this compound in bioconjugation applications, enabling the creation of highly specific and stable conjugates.

Despite these promising developments, challenges remain in the large-scale production and application of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidooxolane-3-carboxylic acid. Issues such as cost-effectiveness, scalability, and stability under various conditions need to be addressed to facilitate its widespread adoption in the pharmaceutical industry. Ongoing research is focused on addressing these challenges through the development of more efficient synthetic routes and the exploration of alternative protecting groups that may offer similar benefits with improved practicality.

In conclusion, 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidooxolane-3-carboxylic acid (CAS: 2171355-54-5) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, protease inhibition, and bioconjugation highlight its potential to contribute significantly to the development of novel therapeutics and diagnostic agents. Continued research and optimization efforts will be essential to fully realize its potential and overcome existing challenges, paving the way for its broader utilization in the field.